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Compound of Interest

Compound Name: So-D6

Cat. No.: B1575866

Technical Support Center: So-D6 (DMSO-d6)

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address issues related to the freezing point of So-D6, commonly known as
deuterated dimethyl sulfoxide (DMSO-d®6), in a laboratory setting.

Frequently Asked Questions (FAQSs)

Q1: What is So-D6 and why is it freezing in my lab?

Al: So-D6 is the deuterated form of dimethyl sulfoxide (DMSO), referred to as DMSO-d6. It is a
common solvent used in Nuclear Magnetic Resonance (NMR) spectroscopy because it
dissolves a wide range of analytes.[1][2][3] DMSO-d6 has a relatively high freezing point,
typically around 18.5 °C (65.3 °F) to 20.2 °C (68.4 °F).[1][2] This means that if your laboratory's
ambient temperature drops to or below this range, the solvent will solidify.

Q2: What are the consequences of my So-D6 (DMSO-d6) freezing?

A2: When DMSO-d6 freezes, it can cause several issues in the lab. The solid form can
damage sensitive equipment, such as NMR tubes, due to volume expansion upon freezing. It
also leads to delays in experiments as the solvent needs to be thawed and re-dissolved, which
can affect sample stability and experimental timelines.

Q3: How can | prevent So-D6 (DMSO-d6) from freezing?
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A3: To prevent freezing, store your DMSO-d6 in a temperature-controlled environment where
the temperature is consistently maintained above its freezing point (e.g., a heated cabinet or a
designated warm room). If this is not possible, you can consider mixing it with another solvent
to lower the freezing point of the mixture.

Q4: Can | use So-D6 (DMSO-d6) after it has frozen and thawed?

A4: Yes, in most cases, you can use DMSO-d6 after it has been thawed. Ensure that it is
completely liquefied and homogenous before use. It is good practice to visually inspect the
thawed solvent for any signs of precipitation or degradation, although DMSO is generally a
stable solvent.

Q5: Does the freezing and thawing process affect the purity of So-D6 (DMSO-d6)?

A5: For pure DMSO-d6, a simple freeze-thaw cycle should not affect its chemical purity.
However, if the DMSO-d6 contains dissolved solutes, repeated freeze-thaw cycles could
potentially lead to concentration gradients or precipitation of the solute. It is always
recommended to ensure the solution is well-mixed after thawing.

Troubleshooting Guide

This guide provides a systematic approach to addressing freezing point issues with So-D6
(DMSO-d6) in the laboratory.

Issue: So-D6 (DMSO-d6) has solidified in its container.

Troubleshooting Workflow:
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(SO-DG (DMSO-d6) is frozer)
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(Gently warm the container in a water bath or with warm air.)

Avoid direct, high heat.

(Monitor until completely thawed)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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